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Compound of Interest

Compound Name: 5-Vinyl-2-norbornene

Cat. No.: B046002 Get Quote

Introduction

Poly(5-vinyl-2-norbornene) (PVNB), synthesized through vinyl-addition polymerization, is a

polymer with a unique combination of properties including high thermal stability, chemical

resistance, and a high glass transition temperature.[1] The presence of pendant vinyl groups

along its saturated polynorbornene backbone makes it an excellent platform for post-

polymerization modification. This process allows for the introduction of a wide array of

functional groups, enabling the tailoring of the polymer's physical and chemical properties for

specific high-performance applications.[2]

These modifications are crucial for developing advanced materials for various fields, including

gas separation membranes and biomedical applications.[1][3] For instance, the introduction of

polar groups can enhance selectivity for certain gases, while specific functionalities can be

used to attach therapeutic agents for drug delivery systems.[1][4][5] This document provides

detailed protocols for several key post-polymerization modifications of PVNB, including

epoxidation, thiol-ene reaction, hydrogenation, and hydrosilylation.

General Experimental Workflow
The post-polymerization modification of PVNB generally follows a consistent workflow, from the

initial modification reaction to the final characterization of the new functionalized polymer. This

process ensures the successful introduction of the desired functional groups and a thorough

understanding of the resulting material's properties.
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Caption: General workflow for the modification and characterization of PVNB.
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Epoxidation of PVNB
Epoxidation introduces oxirane rings into the polymer side chains, significantly increasing

polarity. This modification is useful for enhancing selectivity in gas separation membranes (e.g.,

for CO2/N2) and for creating reactive sites for further "click" chemistry applications.[1] The

reaction is typically carried out using an oxidizing agent like m-chloroperoxybenzoic acid (m-

CPBA).[1][6][7]

Reaction Scheme: Epoxidation
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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